BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Fluoro-Diiodoaniline
Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Fluoro-2,6-diiodoaniline

Cat. No.: B15092800

To: Researchers, Scientists, and Drug Development Professionals
Subject: In-depth Technical Guide on Fluoro-Diiodoaniline Derivatives

This technical guide addresses the chemical properties, synthesis, and safety information for
fluoro-diiodoaniline derivatives. Initial searches for "4-Fluoro-2,6-diiodoaniline” did not yield a
specific CAS number, suggesting a potential ambiguity in the chemical name. This guide
therefore focuses on two closely related and commercially available compounds: 2-Fluoro-4,6-
diiodoaniline and 4-Fluoro-2-iodoaniline. The former, a di-iodinated compound, is likely the
intended subject of the query.

Compound Identification and Properties

A summary of the key identifiers and physicochemical properties for both compounds is
presented below.

2-Fluoro-4,6-diiodoaniline

This compound is the most probable subject of interest given the "diiodo" nomenclature in the
user's request.
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Property Value Reference
CAS Number 1301739-25-2 [112][3114]
Molecular Formula C6H4FI2N [2]
Molecular Weight 362.91 g/mol [2][5]
Appearance Light clear to beige solid [6]
Purity >95% to =97% [4][5]
IUPAC Name 2-fluoro-4,6-diiodoaniline [4]
FIOIEYFUKOZCHS-
InChl Key (5]
UHFFFAOYSA-N
Keep in dark place, sealed in
Storage [1]

dry, 2-8°C

4-Fluoro-2-iodoaniline

This mono-iodinated compound is also presented for clarity and to provide a comprehensive

overview of related structures.
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Property Value Reference
CAS Number 61272-76-2 [71181[9]
Molecular Formula C6H5FIN [8]
Molecular Weight 237.02 g/mol [819]
Appearance Colorle?ss to bI‘OV\.ln clear liquid; 8]
Off-white crystalline powder
Purity >96% to 299.0% [6][7]
Density 1.99 - 2.008 g/cm? [718]
Boiling Point 259.8°C at 760 mmHg [7]
Melting Point 89-93°C [7]
Flash Point 110.9°C [7]
Refractive Index 1.64 - 1.656 [71[81I9]

Storage

Room temperature, in a cool
and dark place (<15°C), under

inert gas

[9]

Experimental Protocols

Detailed experimental procedures are crucial for the application of these compounds in
research and development.

Synthesis of 2-Fluoro-4,6-diiodoaniline (General Method)

A specific, detailed experimental protocol for the synthesis of 2-Fluoro-4,6-diiodoaniline is not
readily available in the provided search results. However, a general method for the di-iodination
of a fluoroaniline can be proposed based on standard organic chemistry principles. The
synthesis would likely involve the direct iodination of 2-fluoroaniline using a suitable iodinating
agent.

Reaction:
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2-Fluoroaniline + 2 12 - 2-Fluoro-4,6-diiodoaniline + 2 Hl

Materials:

2-Fluoroaniline

lodine (12)

A suitable base (e.g., sodium bicarbonate) to neutralize the HI byproduct

An appropriate solvent (e.g., ethanol, water, or a mixture)

Oxidizing agent (optional, to generate I* in situ)

Procedure Outline;

Dissolve 2-fluoroaniline in the chosen solvent in a reaction vessel.
¢ Add the base to the mixture.

» Slowly add a solution of iodine in the same solvent to the reaction mixture at a controlled
temperature.

e The reaction may require heating and prolonged stirring to ensure complete di-iodination.
o Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

» Upon completion, the reaction mixture is worked up. This typically involves quenching any
unreacted iodine, extraction with an organic solvent, washing the organic layer, drying it, and
finally removing the solvent under reduced pressure.

e The crude product is then purified, for example, by recrystallization or column
chromatography.

Synthesis of 4-Fluoro-2-iodoaniline

A detailed experimental protocol for the synthesis of 4-Fluoro-2-iodoaniline has been
described.[10]
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Materials:

4-fluoroaniline (22 g)

 lodine (50 g)

e Calcium carbonate (25 g)

e Ether (75 ml)

o Water (75 ml)

e Sodium thiosulfate solution

o Petroleum ether for recrystallization
Procedure:

e A mixture of 22 g of 4-fluoroaniline, 50 g of iodine, 25 g of calcium carbonate, 75 ml of ether,
and 75 ml of water is heated at reflux for 48 hours.[10]

e The ether is removed by distillation.[10]
e The excess iodine is neutralized by the addition of a sodium thiosulfate solution.[10]
e The product is isolated by steam distillation.[10]

o Further purification is achieved by recrystallization from petroleum ether to yield 4-fluoro-2-
iodoaniline.[10]

Safety and Handling

Proper safety precautions are essential when working with these halogenated anilines.

2-Fluoro-4,6-diiodoaniline

Specific GHS hazard statements for this compound are not detailed in the search results, but
given its structure, it should be handled with care, assuming it to be toxic and an irritant.
Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
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such as gloves, safety glasses, and a lab coat, are mandatory. Work should be conducted in a
well-ventilated fume hood.

4-Fluoro-2-iodoaniline

This compound is classified as hazardous.
e Hazard Class: 6.1[7]

e Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and
serious eye irritation.[9]

e Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]
o P271: Use only outdoors or in a well-ventilated area.[9]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[9]

o P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell. Rinse mouth.[9]

o P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON
CENTER/doctor if you feel unwell.[9]

o P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.[9]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[9]

Applications in Research and Development

Fluoro- and iodo-substituted anilines are valuable building blocks in organic synthesis,
particularly in the pharmaceutical and materials science sectors.
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o Pharmaceutical Development: These compounds serve as key intermediates in the
synthesis of a variety of pharmaceuticals. The presence of fluorine can enhance metabolic
stability and binding affinity of drug candidates, while the iodine atom provides a reactive
handle for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to build more complex
molecular architectures.[8][11] 4-lodoaniline, a related compound, is used in the synthesis of
anti-cancer drugs, anti-inflammatory drugs, and antiviral compounds.[12]

o Material Science: These intermediates are used in the development of advanced materials
such as polymers and coatings, where their unique chemical properties can improve
durability and performance.[8] 2-Fluoro-4-iodoaniline is specifically mentioned for its utility in
creating materials with tailored electronic and optical properties for applications like OLEDs
and sensors.[11]

e Organic Synthesis: The distinct reactivity of the C-I and C-F bonds, along with the amino
group, makes these molecules versatile synthons for constructing complex organic
molecules.[8]

Visualizations

The following diagrams illustrate the experimental workflows for the synthesis of the discussed

compounds.
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General Synthesis of 2-Fluoro-4,6-diiodoaniline

Start: 2-Fluoroaniline

Dissolve in Solvent
+ Base

tep 2

Add lodine (I2)
Heat and Stir

Step 3

y

Monitor Reaction
(TLC/IGC-MS)

tep 4

Reaction Workup
(Quench, Extract, Wash, Dry)

Step 5

y

Purification
(Recrystallization/Chromatography)

End: 2-Fluoro-4,6-diiodoaniline

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Fluoro-4,6-diiodoaniline.
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Synthesis of 4-Fluoro-2-iodoaniline

Start: 4-Fluoroaniline, Iz, CaCOs,

Ether, Water

tep 1

Heat at Reflux
(48 hours)

tep 2

Distill off Ether

tep 3

Add Naz2S20s3
(Neutralize excess I2)

tep 4

Steam Distillation

tep 5

Recrystallization
(Petroleum Ether)

End: 4-Fluoro-2-iodoaniline

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Fluoro-2-iodoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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